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Compound of Interest

2-(4-methyl-1H-pyrazol-1-
Compound Name:
yl)nicotinonitrile

Cat. No.: B1344476

An In-depth Technical Guide to 2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile and Related
Pyrazolyl-Pyridine Scaffolds

Introduction

2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile is a heterocyclic organic compound featuring a
pyrazole ring linked to a pyridine ring, which is further substituted with a nitrile group. Its IUPAC
name is 2-(4-methyl-1H-pyrazol-1-yl)pyridine-3-carbonitrile. While specific, in-depth research
on this exact molecule is not extensively available in publicly accessible literature, its structural
motifs are of significant interest in medicinal chemistry. The pyrazole and pyridine rings are
common scaffolds in the development of novel therapeutic agents due to their ability to interact
with a wide range of biological targets. This guide will provide a comprehensive overview of the
chemical properties, general synthesis strategies, and potential biological activities of this class
of compounds, drawing on data from related pyrazolyl-pyridine derivatives.

Chemical Properties and Structure

The fundamental structure of 2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile consists of a
pyridine ring substituted at the 2-position with a 4-methyl-1H-pyrazol-1-yl group and at the 3-
position with a nitrile group.

Table 1: Physicochemical Properties of 2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile
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Property Value Source

2-(4-methyl-1H-pyrazol-1-
IUPAC Name o
ylnicotinonitrile

Molecular Formula C10H8N4 ChemicalBook[1]
Molecular Weight 184.20 g/mol ChemicalBook][1]
CAS Number 1119391-07-9 ChemicalBook[1]

Synthesis Strategies

While a specific, detailed experimental protocol for the synthesis of 2-(4-methyl-1H-pyrazol-1-
yl)nicotinonitrile is not readily available, general methods for the synthesis of similar
pyrazolyl-pyridine compounds typically involve the coupling of a pyrazole-containing
intermediate with a pyridine derivative. A plausible synthetic approach is illustrated below.

General Synthetic Workflow
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General Synthesis of Pyrazolyl-Pyridines

Starting Materials:

- Halogenated Nicotinonitrile
- 4-Methyl-1H-pyrazole

y

Catalyst (e.g., Pd or Cu)

Base

Coupling Reaction

(e.g., Buchwald-Hartwig or Ullmann condensation)

y

Purification

(e.g., Column Chromatography)

l

Final Product:

2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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